3-{[(E)-(4-fluorophenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one

• Molecular Formula: C16H12FN3O
• Molecular Weight: 281.28 g/mol
• IUPAC Name: 3-[(E)-(4-fluorophenyl)methylideneamino]-2-methylquinazolin-4-one
• InChI: InChI=1S/C16H12FN3O/c1-11-19-15-5-3-2-4-14(15)16(21)20(11)18-10-12-6-8-13(17)9-7-12/h2-10H,1H3/b18-10+
• InChI Key: DVEIYPRHMCYOKE-VCHYOVAHSA-N
• Isomeric SMILES: CC1=NC2=CC=CC=C2C(=O)N1/N=C/C3=CC=C(C=C3)F
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1N=CC3=CC=C(C=C3)F
• solubility: 4.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{[(E)-(4-fluorophenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one is a quinazolinone derivative. Quinazolinones are heterocyclic compounds known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This specific compound features a fluorophenyl group, which can enhance its biological activity and specificity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(E)-(4-fluorophenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one typically involves the condensation of 3-amino-2-methylquinazolin-4(3H)-one with 4-fluorobenzaldehyde. The reaction is carried out in the presence of a suitable catalyst, such as acetic acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the quinazolinone ring.

Reduction: Reduction reactions can target the imine group, converting it to an amine.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or nitric acid.

Major Products

Oxidation: Oxidation of the methyl group can lead to the formation of a carboxylic acid derivative.

Reduction: Reduction of the imine group results in the corresponding amine.

Substitution: Substitution reactions can yield various halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic properties.

Biology: Investigated for its antimicrobial and anticancer activities.

Medicine: Potential therapeutic agent due to its biological activities.

Industry: Utilized in the synthesis of other quinazolinone derivatives with specific properties.

Comparison with Similar Compounds

Similar Compounds

• 3-{[(E)-(2,5-dimethoxyphenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one
• 3-{[(E)-(3-hydroxyphenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one

Uniqueness

3-{[(E)-(4-fluorophenyl)methylidene]amino}-2-methylquinazolin-4(3H)-one is unique due to the presence of the fluorophenyl group, which can significantly enhance its biological activity and specificity compared to other quinazolinone derivatives. This makes it a promising candidate for further research and development in medicinal chemistry.